Cas no 85808-34-0 (2-Amino-4-phenylbutanamide)

• Product Name: 2-Amino-4-phenylbutanamide
• CAS No: 85808-34-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD17270277
• CID: 4717670
• PubChem ID: 340525
• Update Time: 2025-10-24

2-Amino-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-phenylbutanamide
• NSC371162
• 2-Amino-4-phenylbutanamide

• MDL： MFCD17270277
• Inchi： 1S/C10H14N2O/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H2,12,13)
• InChI Key： XSJXYGRSPMLWNS-UHFFFAOYSA-N
• SMILES： O=C(C(CCC1C=CC=CC=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-4-phenylbutanamide

Research Brief on 2-Amino-4-phenylbutanamide (CAS: 85808-34-0): Recent Advances and Applications

2-Amino-4-phenylbutanamide (CAS: 85808-34-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of neurological disorders and metabolic diseases. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Amino-4-phenylbutanamide as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. The study highlighted its utility in developing new GABAergic modulators, which could have implications for treating epilepsy and anxiety disorders. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's binding affinity to GABA receptors.

In another recent development, a team from the University of Cambridge reported the use of 2-Amino-4-phenylbutanamide in the design of peptidomimetics targeting protein-protein interactions (PPIs). Their work, published in Nature Chemical Biology, showcased the compound's versatility in mimicking natural peptide structures, thereby enabling the inhibition of PPIs involved in cancer progression. The study utilized X-ray crystallography to elucidate the molecular interactions facilitated by this compound.

Further research has also explored the pharmacokinetic properties of 2-Amino-4-phenylbutanamide. A 2024 preclinical study in Drug Metabolism and Disposition evaluated its metabolic stability and bioavailability, revealing favorable absorption profiles in rodent models. These findings suggest that the compound could be a promising candidate for further drug development, provided that toxicity studies yield positive results.

In summary, 2-Amino-4-phenylbutanamide (CAS: 85808-34-0) continues to attract attention for its multifaceted applications in drug discovery. From GABAergic modulation to peptidomimetic design, recent studies underscore its potential as a valuable tool in addressing unmet medical needs. Future research should focus on optimizing its synthetic pathways and expanding its therapeutic scope through targeted clinical trials.